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Compound of Interest

Compound Name: (Rac)-H-Thr-OMe hydrochloride

Cat. No.: B554946

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (Rac)-H-Thr-
OMe hydrochloride (racemic threonine methyl ester hydrochloride). The information is
compiled for professionals in research and drug development who may handle this compound.
This document outlines its chemical and physical properties, safety hazards, handling
procedures, and emergency protocols.

Chemical and Physical Properties

(Rac)-H-Thr-OMe hydrochloride is a racemic mixture of the methyl ester of the essential
amino acid threonine, in its hydrochloride salt form. It is often used in chemical synthesis and
various research applications.
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Property Value Source(s)
Molecular Formula CsH12CINOs [1]
Molecular Weight 169.61 g/mol [11[2][3]
CAS Number 2170123-34-7 [1]
White to off-white crystalline
Appearance _ (2]
powder or solid
Melting Point 64 °C/147.2 °F [2]
Purity >95% [1]
Topological Polar Surface Area
72.55 A2 [1]
(TPSA)
logP -0.7107 [1]

Hydrogen Bond Donor Count 2

[1]

Hydrogen Bond Acceptor

Count

[1]

Rotatable Bond Count 2

[1]

Hazard Identification and Toxicology

While specific quantitative toxicological data such as LD50 or LC50 values for (Rac)-H-Thr-

OMe hydrochloride are not readily available in published literature, the compound is

associated with certain hazards as per the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[4][5]

GHS Hazard Statements:

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

e H335: May cause respiratory irritation.[2]

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/L-Threonine
https://pubchem.ncbi.nlm.nih.gov/compound/L-Threonine
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-L-threoninate-hydrochloride
http://file.medchemexpress.com/batch_PDF/HY-W042057/DL-Threonine-methyl-ester-hydrochloride-DataSheet-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/L-Threonine
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-L-threoninate-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-L-threoninate-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/L-Threonine
https://pubchem.ncbi.nlm.nih.gov/compound/L-Threonine
https://pubchem.ncbi.nlm.nih.gov/compound/L-Threonine
https://pubchem.ncbi.nlm.nih.gov/compound/L-Threonine
https://pubchem.ncbi.nlm.nih.gov/compound/L-Threonine
https://pubchem.ncbi.nlm.nih.gov/compound/L-Threonine
https://www.benchchem.com/product/b554946?utm_src=pdf-body
https://www.benchchem.com/product/b554946?utm_src=pdf-body
https://datasheets.scbt.com/sc-235480.pdf
https://www.medchemexpress.com/h-thr-ome-hcl.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-L-threoninate-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-L-threoninate-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-L-threoninate-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[4]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[4]

Eye Contact: May cause eye irritation.[4]

Ingestion: May be harmful if swallowed.[4]

Long-term exposure to high concentrations of dust may lead to changes in lung function.[4] It is
important to note that this product itself and its degradation products are not classified as toxic.

[4]

Safety and Handling Protocols

Adherence to proper safety and handling protocols is crucial to minimize risk when working with
(Rac)-H-Thr-OMe hydrochloride.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is necessary before handling this compound.
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Handling (Rac)-H-Thr-OMe
Hydrochloride

Work in a Well-Ventilated Area
(Fume Hood Recommended)

Wear Chemical Safety Goggles
or Face Shield (EN166)

Wear Chemical-Resistant Gloves
(e.g., Nitrile Rubber)

Wear a Laboratory Coat
and appropriate protective clothing

Use a NIOSH-approved Respirator
if dust is generated

Practice Good Industrial Hygiene:
Wash hands after handling.
Do not eat, drink, or smoke in the work area.

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment (PPE) Workflow.

Storage and Stability

Proper storage is essential to maintain the integrity of the compound and prevent hazardous
situations.
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» Storage Temperature: Keep refrigerated at 4°C for long-term storage.[1] Some suppliers
recommend storage at 0-8°C.

» Conditions to Avoid: Keep away from heat, sources of ignition, and incompatible materials.[4]
Avoid the formation of dust.[2]

» Incompatible Materials: Strong oxidizing agents.[2][4]
 Stability: The compound is stable under recommended storage conditions.[2][4]

e Hazardous Decomposition Products: Upon combustion, it may produce carbon oxides (CO,
COy2), nitrogen oxides (NOx), and hydrogen chloride gas.[2][4]

Experimental Protocols

While specific experimental protocols will vary based on the application, a general workflow for
using (Rac)-H-Thr-OMe hydrochloride in a common application like peptide synthesis is
provided below. This protocol is based on standard laboratory procedures for similar amino
acid derivatives.

General Laboratory Use Workflow

The following diagram illustrates a typical workflow for handling and using the compound in a
laboratory setting.
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Figure 2. General Laboratory Workflow for (Rac)-H-Thr-OMe Hydrochloride.
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Example Protocol: Use in Peptide Coupling

This is a generalized protocol for peptide bond formation and should be adapted and optimized

for specific substrates and scales.

Preparation: In a round-bottom flask, dissolve (Rac)-H-Thr-OMe hydrochloride and an N-
protected amino acid in a suitable dry solvent (e.g., Dichloromethane or Dimethylformamide).

Neutralization: Add a non-nucleophilic base, such as triethylamine (EtsN) or
diisopropylethylamine (DIPEA), to neutralize the hydrochloride and free the amine for
reaction.

Coupling Agent Addition: Add a coupling agent (e.g., DCC/HOBt, HATU) to the reaction
mixture.

Reaction: Allow the reaction to stir at room temperature for a specified time, monitoring its
completion by a suitable analytical technique.

Work-up: Upon completion, filter off any solid byproducts (e.g., DCU if DCC is used). The
filtrate is then typically washed with dilute acid, dilute base, and brine to remove unreacted
starting materials and byproducts.

Purification: The crude product is dried over an anhydrous salt (e.g., Na2S0a), the solvent is
evaporated, and the residue is purified, typically by column chromatography.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[4]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek medical attention.[4]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.[4]

Spill and Leak Response

The appropriate response to a spill depends on its size.

Small Spill Procedure‘/

1. Wear appropriate PPE.
2. Use appropriate tools to scoop up spilled solid.
3. Place in a suitable, labeled container for disposal

)

Click to download full resolution via product page

Dispose of waste in accordance with
federal, state, and local regulations.

Spill of (Rac)-H-Thr-OMe
Hydrochloride Occurs

Assess Spill Size

Major

Small Spill

Large Spill

Large apill Procedure

1. Evacuate the area.
2. Ensure adequate ventilation.
3. Prevent further dust dispersal.
4. Use a shovel to place material into a convenient waste disposal container,
5. Do not let product enter drains.
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Figure 3. Decision-Making Flowchart for Spill Response.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

o Specific Hazards: Emits toxic fumes under fire conditions (carbon oxides, nitrogen oxides,
hydrogen chloride gas).[2][4]

e Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

This guide is intended for informational purposes and should be supplemented with institutional
safety protocols and a thorough review of the most current Safety Data Sheet (SDS) for (Rac)-
H-Thr-OMe hydrochloride. Always perform a risk assessment before starting any new
experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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